Cas no 2034388-40-2 (4-ethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide)

• Product Name: 4-ethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide
• CAS No: 2034388-40-2
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 5336053
• Update Time: 2025-06-13

4-ethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzamide
• 4-ethoxy-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]benzamide
• 4-ethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide

• Inchi： 1S/C19H21N3O3/c1-2-25-16-7-5-15(6-8-16)19(24)21-13-14-9-10-20-17(12-14)22-11-3-4-18(22)23/h5-10,12H,2-4,11,13H2,1H3,(H,21,24)
• InChI Key： CIMBEXFDZYPJSU-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C=CN=1)CNC(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 463
• XLogP3: 1.7
• Topological Polar Surface Area: 71.5

Additional information on 4-ethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide

Comprehensive Overview of 4-ethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide (CAS No. 2034388-40-2)

4-ethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide, with the CAS number 2034388-40-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential therapeutic applications. The unique structural features of this molecule, including the ethoxy group and the 2-oxopyrrolidin-1-yl moiety, contribute to its distinct chemical and biological properties.

In recent years, the demand for novel benzamide-based compounds has surged, driven by their potential in drug discovery and development. Researchers are particularly interested in the pyridine and pyrrolidinone components of this compound, as these structural motifs are often associated with bioactivity and target specificity. The CAS No. 2034388-40-2 is frequently cited in academic literature and patent applications, highlighting its relevance in modern medicinal chemistry.

One of the key areas of interest for 4-ethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide is its potential role in central nervous system (CNS) disorders. The 2-oxopyrrolidin-1-yl group is a known pharmacophore in nootropic and neuroprotective agents, making this compound a candidate for further investigation in conditions such as cognitive impairment and neurodegenerative diseases. Additionally, the ethoxybenzamide moiety may contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

The synthesis of CAS No. 2034388-40-2 involves multi-step organic reactions, often starting with the functionalization of pyridine derivatives and subsequent coupling with benzamide precursors. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product. These methodologies are critical for maintaining the compound's consistency in research and potential clinical applications.

From a commercial perspective, 4-ethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide is available through specialized chemical suppliers, catering to the needs of pharmaceutical companies and academic institutions. Its CAS number 2034388-40-2 serves as a unique identifier, facilitating precise sourcing and regulatory compliance. The compound's stability under standard storage conditions further enhances its utility in long-term research projects.

In the context of drug discovery trends, this compound aligns with the growing focus on small-molecule therapeutics and targeted drug delivery systems. The integration of AI-driven molecular modeling and high-throughput screening has accelerated the identification of promising candidates like CAS No. 2034388-40-2. Researchers are also exploring its potential synergies with other bioactive molecules to develop combination therapies for complex diseases.

Environmental and safety considerations are paramount when working with 4-ethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide. While it is not classified as a hazardous material, standard laboratory protocols for handling organic compounds should be followed. Proper disposal methods and adherence to Good Laboratory Practices (GLP) ensure minimal environmental impact and workplace safety.

Looking ahead, the future of CAS No. 2034388-40-2 lies in its potential translation from bench to bedside. Ongoing studies aim to elucidate its mechanism of action, optimize its therapeutic profile, and evaluate its efficacy in preclinical models. As the scientific community continues to explore benzamide-based therapeutics, this compound stands out as a promising candidate for addressing unmet medical needs.